![molecular formula C7H7N3O B1315265 5-methoxy-1H-pyrazolo[3,4-c]pyridine CAS No. 76006-07-0](/img/structure/B1315265.png)
5-methoxy-1H-pyrazolo[3,4-c]pyridine
Overview
Description
Synthesis Analysis
These functionalization strategies emulate a hit-to-lead pathway and demonstrate the utility of pyrazolo[3,4-c]pyridines in fragment-based drug discovery (FBDD) .
Molecular Structure Analysis
The molecular formula of 5-methoxy-1H-pyrazolo[3,4-c]pyridine is C7H7N3O . It consists of a pyrazole ring fused with a pyridine ring, with a methoxy group (CH3O-) attached at the 5-position .
Chemical Reactions Analysis
The compound can undergo various reactions, including borylation, cross-coupling, and amination, leading to functionalized derivatives. For example, C-3 can be elaborated through tandem borylation and Suzuki–Miyaura cross-coupling reactions .
Scientific Research Applications
5-methoxy-1H-pyrazolo[3,4-c]pyridine has been used in a variety of scientific research applications. It has been used to investigate the mechanism of action of various drugs, as well as its biochemical and physiological effects. It has also been used to study the binding affinity of drugs to specific receptors in the body and the effects of drug-receptor interactions. Additionally, this compound has been used to study the structure-activity relationship of drugs, as well as the pharmacokinetics and pharmacodynamics of drugs.
Mechanism of Action
Target of Action
This compound is a novel heterocyclic fragment that has been used in fragment-based drug discovery (FBDD) due to its ability to engage with target proteins through a wide variety of intermolecular interactions .
Biochemical Pathways
It is known that heterocyclic compounds like this can affect multiple biochemical pathways, leading to downstream effects .
Result of Action
It is known that such compounds can have significant effects on cellular processes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-methoxy-1H-pyrazolo[3,4-c]pyridine. For instance, it is recommended to handle this compound in a well-ventilated place and avoid formation of dust and aerosols .
Advantages and Limitations for Lab Experiments
The use of 5-methoxy-1H-pyrazolo[3,4-c]pyridine in lab experiments has several advantages. It is a relatively inexpensive and easy to synthesize compound, and it has a wide range of applications in scientific research. Additionally, it is a versatile molecule that can be used to study the mechanism of action of various drugs, as well as its biochemical and physiological effects. However, this compound has several limitations. It is not very soluble in water, so it is not suitable for in vivo experiments. Additionally, it has a relatively short half-life, so it is not suitable for long-term studies.
Future Directions
The use of 5-methoxy-1H-pyrazolo[3,4-c]pyridine in scientific research is an area of active research. Potential future directions for this compound research include the development of new synthetic methods for the synthesis of this compound, the investigation of its pharmacokinetics and pharmacodynamics, the study of its mechanism of action, and the exploration of its potential therapeutic applications. Additionally, it may be possible to use this compound to develop new drugs, as well as to study the structure-activity relationship of existing drugs. Finally, this compound may be used to develop new analytical methods for the detection and quantification of drugs in biological samples.
properties
IUPAC Name |
5-methoxy-1H-pyrazolo[3,4-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c1-11-7-2-5-3-9-10-6(5)4-8-7/h2-4H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLHHBXAFEMTGOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C2C(=C1)C=NN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40506258 |
Source
|
| Record name | 5-Methoxy-1H-pyrazolo[3,4-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40506258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
76006-07-0 |
Source
|
| Record name | 5-Methoxy-1H-pyrazolo[3,4-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40506258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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